Cas no 2172557-35-4 (7-cyclobutyl-5-oxo-6-oxaspiro3.4octane-7-carboxylic acid)

• Product Name: 7-cyclobutyl-5-oxo-6-oxaspiro3.4octane-7-carboxylic acid
• CAS No: 2172557-35-4
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 5760753
• PubChem ID: 165601301
• Update Time: 2025-05-25

7-cyclobutyl-5-oxo-6-oxaspiro3.4octane-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1629653
• 2172557-35-4
• 7-cyclobutyl-5-oxo-6-oxaspiro[3.4]octane-7-carboxylic acid
• 7-cyclobutyl-5-oxo-6-oxaspiro3.4octane-7-carboxylic acid

• Inchi： 1S/C12H16O4/c13-9(14)12(8-3-1-4-8)7-11(5-2-6-11)10(15)16-12/h8H,1-7H2,(H,13,14)
• InChI Key： KWUJCFFIUXRZBA-UHFFFAOYSA-N
• SMILES： O1C(C2(CCC2)CC1(C(=O)O)C1CCC1)=O

Computed Properties

• Exact Mass: 224.10485899g/mol
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.6Ų

Additional information on 7-cyclobutyl-5-oxo-6-oxaspiro3.4octane-7-carboxylic acid

7-Cyclobutyl-5-Oxo-6-Oxaspiro[3.4]Octane-7-Carboxylic Acid: A Comprehensive Overview

7-Cyclobutyl-5-Oxo-6-Oxaspiro[3.4]Octane-7-Carboxylic Acid is a unique organic compound with the CAS number 2172557-35-4. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, in this case, an oxygen atom. The molecule features a cyclobutyl group attached at position 7, an oxo group at position 5, and a carboxylic acid group at position 7 as well. The spiro[3.4]octane core structure adds complexity to the molecule, making it an interesting subject for both academic and industrial research.

The synthesis of 7-cyclobutyl-5-oxo-6-oxaspiro[3.4]octane-7-carboxylic acid involves a series of carefully designed organic reactions. Researchers have employed various strategies, including ring-closing metathesis and oxidation reactions, to construct the spiro ring system. The incorporation of the cyclobutyl group introduces strain into the molecule, which can influence its reactivity and stability. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity, making this compound more accessible for further investigations.

One of the most intriguing aspects of this compound is its potential application in drug design. The carboxylic acid group at position 7 can serve as a site for further functionalization, enabling the creation of bioactive derivatives. For instance, researchers have explored the use of this compound as a scaffold for developing inhibitors targeting specific enzymes or receptors. The spiro structure provides a rigid framework that can enhance molecular recognition and binding affinity, making it a valuable tool in medicinal chemistry.

Recent advancements in computational chemistry have allowed for a deeper understanding of the electronic properties and conformational flexibility of 7-cyclobutyl-5-oxo-6-oxaspiro[3.4]octane-7-carboxylic acid. Quantum mechanical calculations have revealed that the molecule exhibits significant conjugation due to the presence of the oxo and carboxylic acid groups, which can influence its redox behavior and reactivity towards nucleophilic or electrophilic attack. These insights are crucial for designing efficient synthetic routes and predicting the compound's behavior in various chemical environments.

In terms of physical properties, this compound is known for its high melting point and moderate solubility in polar solvents. The cyclobutyl group contributes to the molecule's hydrophobicity, while the carboxylic acid group imparts hydrophilic characteristics. This balance makes it suitable for applications in both hydrophobic and hydrophilic environments, such as in membrane studies or as a component in amphiphilic molecules.

The biological activity of 7-cyclobutyl-5-Oxo-6-Oxaspiro[3.4]Octane-7-Carboxylic Acid has been a focal point of recent research efforts. In vitro studies have demonstrated that certain derivatives exhibit potent inhibitory effects against enzymes involved in inflammatory pathways, suggesting their potential as anti-inflammatory agents. Additionally, preliminary pharmacokinetic studies indicate that the compound has favorable absorption profiles, making it a promising candidate for further preclinical development.

Another area of interest is the use of this compound as a building block in materials science. The spiro structure provides unique mechanical properties that could be exploited in designing advanced polymers or nanomaterials with tailored mechanical strength and flexibility. Researchers are actively exploring its compatibility with various polymerization techniques to unlock its potential in creating high-performance materials.

In conclusion, 7-cyclobutyl-5-Oxo-6-Oxaspiro[3.4]Octane-7-Carboxylic Acid is a versatile compound with a rich structural complexity that opens doors to diverse applications across multiple disciplines. From drug discovery to materials science, its unique properties continue to inspire innovative research directions. As our understanding of this compound deepens through ongoing studies, it is poised to make significant contributions to both academic and industrial advancements.